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Compound of Interest

Compound Name: Reactive orange

Cat. No.: B035452

A variety of Reactive Orange dyes are used in industrial applications, each with unique
identifiers. The following table summarizes the CAS numbers and common synonyms for
several of these dyes to aid in their precise identification.

Reactive Orange Dye CAS Number(s) Synonyms
Reactive Orange 1 6522-74-3 -
Reactive Orange 4 12225-82-0, 70616-90-9 C.l. 18260
_ C.I. 18279, Reactive Brilliant
Reactive Orange 5 70210-21-8, 12237-97-7
Orange K-GN
) C.l. 19138, Pidictive Orange
Reactive Orange 14 12225-86-4
M4R
) 12225-83-1, 12225-88-6, Remazol Brilliant Orange 3R,
Reactive Orange 16
20262-58-2, 12769-09-4 C.I. 17757
Reactive Orange 72 71902-15-3 C.1. 17754
Reactive Orange 78 71902-15-3 Reactive Orange X-GR
) Orange HER, Procion Orange
Reactive Orange 84 91261-29-9
H-ER, C.I. 292810
Reactive Orange 122 12220-12-1, 79809-27-1 Orange R-2RLN
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Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research.
This section provides protocols for textile dyeing with Reactive Orange 16 and its subsequent
degradation.

Exhaust Dyeing of Cotton with Reactive Orange 16

This protocol outlines a standard laboratory procedure for dyeing cotton fabric with Reactive
Orange 16.[1]

Materials:

e 10 g pre-scoured and bleached cotton fabric
e Reactive Orange 16 dye

e Glauber's salt (anhydrous sodium sulfate)

e Soda ash (anhydrous sodium carbonate)

o Wetting/sequestering agent

o Non-ionic detergent

e Acetic acid

» Deionized water

e 250 mL beaker

o Thermostatically controlled water bath or laboratory dyeing machine
e Launder-Ometer (for wash fastness testing)
Procedure:

e Solution Preparation:
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o Dye Stock Solution (1% w/v): Dissolve 1.0 g of Reactive Orange 16 powder in deionized
water and make up to 100 mL in a volumetric flask.

o Glauber's Salt Solution (200 g/L): Dissolve 20.0 g of anhydrous sodium sulfate in
deionized water and make up to 100 mL.

o Soda Ash Solution (100 g/L): Dissolve 10.0 g of anhydrous sodium carbonate in deionized
water and make up to 100 mL.

e Dye Bath Preparation:

o In a 250 mL beaker, add 170 mL of deionized water.

o Add 10 mL of the 200 g/L Glauber's salt solution.

o Add 0.2 g of a wetting/sequestering agent and stir until dissolved.
e Dyeing - Exhaustion Phase:

Place the beaker in a water bath and introduce the cotton fabric.

o

[e]

Start agitation and raise the temperature to 60°C.

o

Add 10 mL of the 1% Reactive Orange 16 stock solution.

Continue for 30 minutes.

[¢]

e Dyeing - Fixation Phase:

o Add 10 mL of the 100 g/L soda ash solution.

o Continue dyeing at 60°C for another 60 minutes.
o After-treatment (Wash-off):

o Rinse the dyed fabric thoroughly with cold water.

o Neutralize by rinsing in a 1 g/L acetic acid solution for 5 minutes.
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o Perform a soaping wash with 2 g/L non-ionic detergent at 95°C for 15 minutes.
o Rinse with hot and then cold water until the water is clear.

o Air-dry the fabric.

Photocatalytic Degradation of Reactive Orange 16

This protocol describes the degradation of Reactive Orange 16 using a photocatalyst under
visible light.[2][3]

Materials:

» Reactive Orange 16 (RO16) solution (e.g., 40 ppm)
e Ag-AgCI/BiOCI nanocomposite photocatalyst

o Deionized water

o Test tubes

o Magnetic stirrer

e Visible light source (e.g., 50W LED)

e Centrifuge

o UV-Vis Spectrophotometer

Procedure:

o Catalyst Loading: Add a specific amount of the photocatalyst (e.g., 7.5 mg) to a test tube
containing a defined volume of the RO16 solution (e.g., 10 mL).

o Adsorption-Desorption Equilibrium: Stir the mixture on a magnetic stirrer in the dark for 30
minutes to reach equilibrium.

e Photocatalytic Reaction: Irradiate the mixture with the visible light source for a specified
duration (e.g., 90 minutes), continuing to stir.
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o Sample Analysis: At regular intervals, withdraw aliquots, centrifuge to separate the catalyst,
and measure the absorbance of the supernatant at the maximum wavelength of RO16 (Amax
= 494 nm) using a UV-Vis spectrophotometer.

Quantitative Data Summary

The following tables present quantitative data related to the dyeing process and degradation of
Reactive Orange 16.

Table 1: Typical Exhaust Dyeing Recipe Parameters for Cotton with Reactive Orange 16[1]

Parameter Concentration/Value Purpose

Reactive Orange 16 0.5 - 4.0% (on weight of fabric)  Colorant

Glauber's Salt (Na2S0a) 20-80g/L Promotes dye exhaustion
Soda Ash (Naz2COs) 5-20g/L Creates alkaline pH for fixation
Ligquor Ratio 1:10-1:20 Ratio of liquid to fabric weight
Temperature 60°C Optimal for fixation

Time 60 - 90 minutes Duration of dyeing process

Table 2: Photocatalytic Degradation Efficiency of Reactive Orange 16[3]

Catalyst Initial Dye o i Degradation
Catalyst ) ) Irradiation Time -

Loading Concentration Efficiency
Ag-AgClI/BiOCI 7.5 mgin 10 mL 40 ppm 90 minutes 92%

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key processes related to Reactive
Orange dyes.
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Caption: Workflow for the exhaust dyeing of cotton with Reactive Orange 16.
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Caption: Experimental workflow for the photocatalytic degradation of Reactive Orange 16.
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Caption: Proposed pathway for the anaerobic biodegradation of Reactive Orange 16.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. Superior photocatalytic degradation of Reactive Orange 16 by Ag—AgCI/BiOCI
nanocomposites under visible light - Materials Advances (RSC Publishing)
DOI:10.1039/D5MA00105F [pubs.rsc.org]

o 4. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Chemical Identification: CAS Numbers and Synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035452#reactive-orange-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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